![molecular formula C7H11N3O B2601102 2-(5-Aminopyrazin-2-yl)propan-2-ol CAS No. 1174231-20-9](/img/structure/B2601102.png)
2-(5-Aminopyrazin-2-yl)propan-2-ol
Overview
Description
“2-(5-Aminopyrazin-2-yl)propan-2-ol” is a chemical compound with the CAS Number: 1174231-20-9 . It has a molecular weight of 153.18 and is typically in powder form . The compound is stored at room temperature .
Molecular Structure Analysis
The molecular formula of “this compound” is C7H11N3O . The InChI code is 1S/C7H11N3O/c1-7(2,11)5-3-10-6(8)4-9-5/h3-4,11H,1-2H3,(H2,8,10) .Scientific Research Applications
Synthesis of Complex Molecules
Researchers have developed methodologies for synthesizing complex molecules using 2-(5-Aminopyrazin-2-yl)propan-2-ol derivatives. For instance, Klapötke et al. (2017) synthesized 1,3-Bis(5-nitraminotetrazol-1-yl)propan-2-ol by reacting 5-aminotetrazole with 1,3-dichloroisopropanol, demonstrating the compound's utility in creating nitrogen-rich molecules with potential applications in energetic materials (Klapötke, Stiasny, & Stierstorfer, 2017).
Medicinal Chemistry
In medicinal chemistry, derivatives of this compound have been explored for their therapeutic potentials. Sharma et al. (2010) synthesized 3-(N-alkyl-N-phenylamino)propan-2-ol derivatives evaluated as Src kinase inhibitors and anticancer agents, showcasing the compound's relevance in developing new cancer therapies (Sharma et al., 2010).
Material Science
In material science, the applications extend to the development of novel materials with improved properties. Pelizaro et al. (2019) assessed the acute toxicity and cytotoxicity of fluorescent markers produced from industrial waste, including derivatives of this compound, for potential use in biodiesel quality monitoring, indicating its utility in environmental and analytical chemistry (Pelizaro et al., 2019).
Antimicrobial and Antifungal Applications
The antimicrobial and antifungal potentials of this compound derivatives have been explored. Behbehani et al. (2011) used 2-arylhydrazononitriles, derived from the compound, for synthesizing heterocyclic substances with promising antimicrobial activities against various bacteria and yeast strains, highlighting its significance in drug discovery and pharmaceutical research (Behbehani, Ibrahim, Makhseed, & Mahmoud, 2011).
Safety and Hazards
Properties
IUPAC Name |
2-(5-aminopyrazin-2-yl)propan-2-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3O/c1-7(2,11)5-3-10-6(8)4-9-5/h3-4,11H,1-2H3,(H2,8,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKLKKQNSAFCHLV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=CN=C(C=N1)N)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1174231-20-9 | |
Record name | 2-(5-aminopyrazin-2-yl)propan-2-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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